3-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-indole

• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol
• IUPAC Name: [4-(1H-indol-3-ylmethyl)piperazin-1-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C21H23N3O2/c1-26-18-8-6-16(7-9-18)21(25)24-12-10-23(11-13-24)15-17-14-22-20-5-3-2-4-19(17)20/h2-9,14,22H,10-13,15H2,1H3
• InChI Key: OYMUYAHPXQOLLE-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3=CNC4=CC=CC=C43

Description

3-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-indole, also known as SB-269970, is a selective serotonin 5-HT7 receptor antagonist. It was first synthesized in 2000 by scientists at GlaxoSmithKline and has since been studied for its potential use in treating various neurological and psychiatric disorders.

Mechanism of Action

3-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-indole works by selectively blocking the 5-HT7 receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of various physiological processes, including mood, cognition, and sleep. By blocking the 5-HT7 receptor, 3-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-indole may modulate these processes and improve symptoms of neurological and psychiatric disorders.
Biochemical and Physiological Effects:
Studies have shown that 3-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-indole can modulate the activity of various neurotransmitter systems, including dopamine, norepinephrine, and acetylcholine. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of 3-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-indole is its high selectivity for the 5-HT7 receptor, which reduces the risk of off-target effects. However, its use in lab experiments may be limited by its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several potential future directions for research on 3-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-indole. One area of interest is its potential use in treating cognitive deficits associated with neurological disorders such as Alzheimer's disease. Another area of interest is its potential use in combination with other drugs to enhance their efficacy. Finally, further studies are needed to better understand the long-term effects of 3-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-indole on brain function and behavior.

Synthesis Methods

The synthesis of 3-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-indole involves a series of chemical reactions starting with the compound 2-(4-methoxybenzoyl)-1-piperazinecarboxylic acid. This is then reacted with 2-bromo-1H-indole to form the final product. The synthesis process has been optimized to improve yield and purity.

Scientific Research Applications

3-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-indole has been studied extensively for its potential use in treating neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models, and clinical trials have been conducted to evaluate its efficacy in humans.